Cas no 2229494-30-6 (1-methyl-2-(1-phenyl-1H-1,2,3-triazol-4-yl)piperazine)

• Product Name: 1-methyl-2-(1-phenyl-1H-1,2,3-triazol-4-yl)piperazine
• CAS No: 2229494-30-6
• MF: C₁₃H₁₇N₅
• MW: 243.307581663132
• CID: 5970298
• PubChem ID: 165715405
• Update Time: 2025-05-20

1-methyl-2-(1-phenyl-1H-1,2,3-triazol-4-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-(1-phenyl-1H-1,2,3-triazol-4-yl)piperazine
• 2229494-30-6
• EN300-1878155

• Inchi： 1S/C13H17N5/c1-17-8-7-14-9-13(17)12-10-18(16-15-12)11-5-3-2-4-6-11/h2-6,10,13-14H,7-9H2,1H3
• InChI Key： DLMQXWJSQUMBID-UHFFFAOYSA-N
• SMILES： N1(C)CCNCC1C1=CN(C2C=CC=CC=2)N=N1

Computed Properties

• Exact Mass: 243.14839556g/mol
• Monoisotopic Mass: 243.14839556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46Ų

Additional information on 1-methyl-2-(1-phenyl-1H-1,2,3-triazol-4-yl)piperazine

Research Brief on 1-methyl-2-(1-phenyl-1H-1,2,3-triazol-4-yl)piperazine (CAS: 2229494-30-6): Recent Advances and Applications

The compound 1-methyl-2-(1-phenyl-1H-1,2,3-triazol-4-yl)piperazine (CAS: 2229494-30-6) has recently emerged as a promising scaffold in medicinal chemistry and drug discovery. This heterocyclic structure combines a piperazine core with a 1,2,3-triazole moiety, offering unique physicochemical properties and diverse biological activities. Recent studies have highlighted its potential as a versatile pharmacophore for targeting various disease pathways.

Structural analysis reveals that the 1,2,3-triazole ring system provides excellent metabolic stability and favorable hydrogen bonding capabilities, while the piperazine moiety enhances solubility and bioavailability. The phenyl substitution at the triazole nitrogen allows for additional hydrophobic interactions with biological targets. This balanced combination of properties makes the compound particularly interesting for central nervous system (CNS) drug development.

Recent pharmacological investigations have demonstrated that derivatives of 1-methyl-2-(1-phenyl-1H-1,2,3-triazol-4-yl)piperazine show significant activity as serotonin receptor modulators. In particular, several analogs have exhibited high affinity for 5-HT_1A and 5-HT₇ receptors, suggesting potential applications in neuropsychiatric disorders such as depression, anxiety, and schizophrenia. The compound's ability to cross the blood-brain barrier has been confirmed through in vivo pharmacokinetic studies.

In the field of antimicrobial research, novel derivatives incorporating this scaffold have shown promising activity against drug-resistant bacterial strains. The mechanism appears to involve inhibition of bacterial efflux pumps, which could represent a new strategy to combat antibiotic resistance. Structure-activity relationship (SAR) studies have identified key modifications that enhance both potency and selectivity against pathogenic microorganisms.

The synthetic accessibility of 1-methyl-2-(1-phenyl-1H-1,2,3-triazol-4-yl)piperazine has been improved through recent methodological developments. Copper-catalyzed azide-alkyne cycloaddition (CuAAC) remains the most efficient approach, with new catalytic systems achieving yields exceeding 85% under mild conditions. These advances have facilitated the production of diverse analogs for biological evaluation.

Current challenges in the development of this compound class include optimizing metabolic stability and reducing potential off-target effects. Recent computational modeling studies have provided valuable insights into the binding modes of these molecules with various biological targets, enabling more rational design of next-generation derivatives. The compound's patent landscape has also expanded, with several pharmaceutical companies filing applications for specific analogs in therapeutic areas ranging from CNS disorders to infectious diseases.

Future research directions are likely to focus on exploring the full therapeutic potential of this scaffold through targeted modifications. The combination of this core structure with other privileged fragments may yield novel multi-target agents for complex diseases. Additionally, the development of radiolabeled versions for imaging applications represents another promising avenue of investigation.